![molecular formula C13H16O2 B1613015 1-Benzylcyclopentanecarboxylic acid CAS No. 220875-85-4](/img/structure/B1613015.png)
1-Benzylcyclopentanecarboxylic acid
Overview
Description
1-Benzylcyclopentanecarboxylic acid (CAS Number: 220875-85-4) is a cyclic amino acid and an important building block in the synthesis of various compounds. It has a molecular weight of 204.27 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C13H16O2/c14-12(15)13(8-4-5-9-13)10-11-6-2-1-3-7-11/h1-3,6-7H,4-5,8-10H2,(H,14,15)
. This indicates the molecular structure of the compound.
Physical And Chemical Properties Analysis
Scientific Research Applications
Phthalates and Human Health
1-Benzylcyclopentanecarboxylic acid, as a derivative of phthalic acid, can be linked to research on phthalates. Phthalates, especially high molecular weight ones like DEHP, DiNP, and DnOP, are used as plasticizers in consumer products, medical devices, and food contact applications. Low molecular weight phthalates are found in personal-care products, solvents, and coatings for pharmaceuticals. The study by Hauser & Calafat (2005) discusses the uses, metabolism, and health effects of phthalates in human populations. These insights are crucial for understanding the broader implications of compounds related to this compound in human health and the environment (Hauser & Calafat, 2005).
Role in Cereals
Friebe (2001) highlights the role of benzoxazinones in cereals, which are related to benzylcyclopentanecarboxylic acid. These compounds serve as defensive agents against plant diseases and pests. Their biological effects on herbivores, nematodes, plant pathogenic fungi, and bacteria are significant, as are their phytotoxic activities in allelopathic interactions. This research enhances our understanding of the ecological roles of compounds related to this compound (Friebe, 2001).
Chemical Synthesis and Applications
Aghahosseini et al. (2019) describe an efficient approach for synthesizing heterocyclic compounds like N-benzoylaziridines and 1,4,2-dioxazoles, which could be relevant to the synthesis and applications of this compound. This research contributes to the development of new methods for producing compounds with potential industrial and pharmaceutical applications (Aghahosseini et al., 2019).
Environmental Impact
Farajzadeh et al. (2015) provide a comprehensive review of the determination of phthalate esters in environmental samples. Since this compound is structurally related to phthalates, this research is crucial for understanding the environmental monitoring and impact of such compounds (Farajzadeh et al., 2015).
Safety and Hazards
Mechanism of Action
Pharmacokinetics
These properties are crucial for understanding the compound’s bioavailability, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .
Action Environment
Environmental factors can significantly influence a compound’s action, efficacy, and stability. For instance, factors such as temperature, pH, and the presence of other molecules can impact a compound’s stability and activity . .
properties
IUPAC Name |
1-benzylcyclopentane-1-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16O2/c14-12(15)13(8-4-5-9-13)10-11-6-2-1-3-7-11/h1-3,6-7H,4-5,8-10H2,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PJWROSNRJZXGHJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)(CC2=CC=CC=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50627347 | |
Record name | 1-Benzylcyclopentane-1-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50627347 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
220875-85-4 | |
Record name | 1-Benzylcyclopentane-1-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50627347 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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